Cas no 222840-95-1 (3-Allyloxyphenylboronic acid)

3-Allyloxyphenylboronic acid Properties

Names and Identifiers

• 3-Allyloxyphenylboronic acid
• (3-prop-2-enoxyphenyl)boronic acid
• (3-(Allyloxy)phenyl)boronic acid
• AK197491
• OR360632
• X0636
• {3-[(Prop-2-en-1-yl)oxy]phenyl}boronic acid
• Boronic acid, [3-(2-propenyloxy)phenyl]- (9CI)
• AKOS009317520
• 3-(Allyloxy)phenylboronic Acid
• 3-ALLYLOXYPHENYLBORONICACID
• 3-ALLYLOXYPHENYLBORONIC ACID
• SCHEMBL7368503
• S10022
• SY066463
• MFCD11103733
• DTXSID80611158
• 222840-95-1
• DS-9884
• DB-365932
• CS-0059669
• +Expand

• MDL： MFCD11103733
• InChIKey： YUJCSDZSQSVVBO-UHFFFAOYSA-N
• Inchi： 1S/C9H11BO3/c1-2-6-13-9-5-3-4-8(7-9)10(11)12/h2-5,7,11-12H,1,6H2
• SMILES： O(C([H])([H])C([H])=C([H])[H])C1=C([H])C([H])=C([H])C(B(O[H])O[H])=C1[H]

Computed Properties

• Exact Mass: 178.08000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 178.0801244g/mol
• Heavy Atom Count: 13
• Complexity: 161
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 49.7

Experimental Properties

• LogP: -0.06880
• PSA: 49.69000